6-(Azetidin-1-yl)-2-methyl-3-nitropyridine
Cat. No. B8357486
M. Wt: 193.20 g/mol
InChI Key: LATKEKLDBXCQKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096614B2
Procedure details
Prepared from 6-chloro-2-methyl-3-nitropyridine and azetidine following the method used to prepare Intermediate 46. LCMS (ES+) 194 (M+H)+, RT 2.55 minutes (method 1).
[Compound]
Name
Intermediate 46
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
Cl[C:2]1[N:7]=[C:6]([CH3:8])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][CH:3]=1.[NH:12]1[CH2:15][CH2:14][CH2:13]1>>[N:12]1([C:2]2[N:7]=[C:6]([CH3:8])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][CH:3]=2)[CH2:15][CH2:14][CH2:13]1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C(C(=N1)C)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1CCC1
|
Step Two
[Compound]
|
Name
|
Intermediate 46
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
LCMS (ES+) 194 (M+H)+, RT 2.55 minutes (method 1)
|
|
Duration
|
2.55 min
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
N1(CCC1)C1=CC=C(C(=N1)C)[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
